Cas no 2034547-50-5 (4-fluoro-2-methyl-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzene-1-sulfonamide)

• Product Name: 4-fluoro-2-methyl-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzene-1-sulfonamide
• CAS No: 2034547-50-5
• MF: C₁₅H₁₈FN₃O₂S
• MW: 323.385725498199
• CID: 5358895
• Update Time: 2025-07-27

4-fluoro-2-methyl-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-methyl-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)benzenesulfonamide
• Z2737148365
• 4-fluoro-2-methyl-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethyl)benzenesulfonamide
• 4-fluoro-2-methyl-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzene-1-sulfonamide

• Inchi： 1S/C15H18FN3O2S/c1-11-8-13(16)5-6-15(11)22(20,21)18-10-12-9-17-19-7-3-2-4-14(12)19/h5-6,8-9,18H,2-4,7,10H2,1H3
• InChI Key： WRTCNHQBOTVERQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)F)(NCC1C=NN2CCCCC2=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 482
• XLogP3: 1.9
• Topological Polar Surface Area: 72.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-fluoro-2-methyl-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzene-1-sulfonamide

Introduction to 4-fluoro-2-methyl-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzene-1-sulfonamide (CAS No. 2034547-50-5)

The compound 4-fluoro-2-methyl-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzene-1-sulfonamide, identified by its CAS number 2034547-50-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic sulfonamides that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates a fluorinated aromatic ring, a methyl substituent, and a pyrazolo[1,5-a]pyridine moiety linked through an amide bond. Such structural features contribute to its unique chemical properties and biological interactions, making it a promising candidate for further investigation in drug discovery.

In recent years, sulfonamides have been extensively studied for their role as bioactive molecules. The presence of the sulfonamide group (SO₂NH₂) in this compound enhances its solubility and reactivity, which are critical factors in medicinal chemistry. The fluorine atom at the para position of the benzene ring introduces electronic and steric effects that can modulate the compound's binding affinity to biological targets. This modification is particularly relevant in the development of small-molecule inhibitors targeting enzymes and receptors involved in disease pathways.

The pyrazolo[1,5-a]pyridine scaffold is a privileged structure in medicinal chemistry, known for its ability to interact with various biological targets due to its rigid bicyclic system. This moiety has been extensively explored in the design of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. In the context of 4-fluoro-2-methyl-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzene-1-sulfonamide, the pyrazolo[1,5-a]pyridine ring is connected to a benzene sulfonamide via a methylene bridge. This configuration allows for conformational flexibility while maintaining optimal interactions with potential binding sites on biological targets.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug development. The introduction of fluorine at specific positions on aromatic rings can significantly enhance metabolic stability, lipophilicity, and binding affinity. For instance, fluorinated sulfonamides have shown promise in inhibiting bacterial enzymes by disrupting essential metabolic pathways. The fluoro-substituted benzene ring in this compound may contribute to its ability to interact with bacterial enzymes or viral proteases with high specificity.

The methyl group at the 2-position of the benzene ring further influences the electronic distribution of the molecule. This substituent can enhance hydrophobic interactions with lipid membranes or improve binding affinity through van der Waals forces. Additionally, the methyl group may participate in hydrogen bonding interactions with polar residues on biological targets, thereby increasing the compound's overall affinity.

Current research in medicinal chemistry emphasizes the development of multifunctional compounds that can target multiple disease pathways simultaneously. The structural features of 4-fluoro-2-methyl-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzene-1-sulfonamide make it a candidate for such multitarget inhibition strategies. For example, sulfonamides have been shown to inhibit both bacterial enzymes and human kinases by mimicking natural substrates or covalently modifying active sites. The pyrazolo[1,5-a]pyridine moiety may also contribute to multitarget interactions by engaging with different binding pockets on proteins.

One notable application of this compound is in the development of antiviral agents. Sulfonamides have been used historically as antimalarial and antibacterial drugs due to their ability to disrupt essential metabolic processes in pathogens. In recent years, sulfonamides have been repurposed as antiviral agents by targeting viral proteases or polymerases. The structural features of 4-fluoro-2-methyl-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzene-1-sulfonamide may make it effective against RNA viruses by inhibiting viral proteases or polymerases through hydrophobic and electrostatic interactions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include functional group transformations such as halogenation, sulfonylation, and condensation reactions. Advanced techniques such as transition metal-catalyzed cross-coupling reactions may be employed to construct the pyrazolo[1,5-a]pyridine core efficiently. The presence of sensitive functional groups like sulfonamides necessitates careful handling under controlled conditions to prevent degradation.

In conclusion,4-fluoro-2-methyl-N-({4H,,5H,,6H,,7H-pyrazolo[1,,5-a] pyridin/3)-yl)methyl)benzene